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Compound of Interest

Compound Name: 2-Chloro-6-fluorophenethylamine

CAS No.: 149488-93-7

Cat. No.: B123407

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the synthesis of 2-Chloro-6-fluorophenethylamine. The information is tailored for

researchers, scientists, and professionals in drug development.

Overall Synthesis Workflow
The synthesis of 2-Chloro-6-fluorophenethylamine is typically achieved through a three-step

process starting from 2-Chloro-6-fluorobenzaldehyde. This involves a Henry reaction to form

the corresponding β-nitrostyrene, followed by the reduction of both the nitro group and the

alkene to yield the target phenethylamine.
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2-Chloro-6-fluorobenzaldehyde

2-Chloro-6-fluoro-β-nitrostyrene

Henry Reaction
(Base Catalyst)

Nitromethane

2-Chloro-6-fluorophenethylamine

Reduction
(e.g., NaBH₄/CuCl₂)

Low Yield in Henry Reaction

Is the base catalyst appropriate
 and active?

Is the reaction temperature
 optimal? Are the reactants pure?

Select a suitable base
(e.g., primary amine)
Use catalytic amount.

Adjust temperature.
Avoid excessive heat.

Purify aldehyde to remove
acidic impurities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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